Cas no 2171706-40-2 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methoxypyrrolidine-3-carboxylic acid)
1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methoxypyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methoxypyrrolidine-3-carboxylic acid
- 2171706-40-2
- 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-methoxypyrrolidine-3-carboxylic acid
- EN300-1528907
-
- Inchi: 1S/C25H28N2O6/c1-3-21(23(28)27-12-19(24(29)30)22(13-27)32-2)26-25(31)33-14-20-17-10-6-4-8-15(17)16-9-5-7-11-18(16)20/h4-11,19-22H,3,12-14H2,1-2H3,(H,26,31)(H,29,30)
- InChI Key: MJAPZQRQIDAEMS-UHFFFAOYSA-N
- SMILES: O(C)C1CN(C(C(CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O
Computed Properties
- Exact Mass: 452.19473662g/mol
- Monoisotopic Mass: 452.19473662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 708
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 105Ų
1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methoxypyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1528907-0.05g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-methoxypyrrolidine-3-carboxylic acid |
2171706-40-2 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1528907-0.1g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-methoxypyrrolidine-3-carboxylic acid |
2171706-40-2 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1528907-0.25g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-methoxypyrrolidine-3-carboxylic acid |
2171706-40-2 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1528907-0.5g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-methoxypyrrolidine-3-carboxylic acid |
2171706-40-2 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1528907-1.0g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-methoxypyrrolidine-3-carboxylic acid |
2171706-40-2 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1528907-2.5g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-methoxypyrrolidine-3-carboxylic acid |
2171706-40-2 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1528907-5.0g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-methoxypyrrolidine-3-carboxylic acid |
2171706-40-2 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1528907-10.0g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-methoxypyrrolidine-3-carboxylic acid |
2171706-40-2 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1528907-50mg |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-methoxypyrrolidine-3-carboxylic acid |
2171706-40-2 | 50mg |
$707.0 | 2023-09-26 | ||
| Enamine | EN300-1528907-100mg |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-methoxypyrrolidine-3-carboxylic acid |
2171706-40-2 | 100mg |
$741.0 | 2023-09-26 |
1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methoxypyrrolidine-3-carboxylic acid Related Literature
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methoxypyrrolidine-3-carboxylic acid
Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methoxypyrrolidine-3-carboxylic acid (CAS No. 2171706-40-2)
1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methoxypyrrolidine-3-carboxylic acid (CAS No. 2171706-40-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-amino-butanoyl-4-methoxypyrrolidine-3-carboxylic acid, is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents. Its unique structural features and functional groups make it an essential building block in the development of novel drugs and peptides.
The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely used in peptide synthesis due to its stability under mild conditions and ease of removal. The presence of this group in the compound allows for precise control over the reactivity of the amino group, facilitating stepwise synthesis of complex peptides and proteins. The 4-methoxypyrrolidine moiety, on the other hand, imparts additional stability and solubility properties, making the compound suitable for a wide range of applications.
Recent studies have highlighted the potential of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methoxypyrrolidine-3-carboxylic acid in the development of new therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used as a precursor in the synthesis of novel anti-inflammatory drugs. The researchers found that derivatives of this compound exhibited potent anti-inflammatory activity, with minimal side effects, making them promising candidates for further clinical development.
In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of this compound in the synthesis of peptidomimetics designed to target specific protein-protein interactions. The results showed that these peptidomimetics were highly effective in disrupting targeted interactions, which could have significant implications for the treatment of various diseases, including cancer and neurodegenerative disorders.
The structural versatility of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methoxypyrrolidine-3-carboxylic acid also makes it an attractive candidate for use in combinatorial chemistry approaches. By systematically varying functional groups attached to the core structure, researchers can rapidly generate large libraries of compounds for high-throughput screening. This approach has been successfully employed to identify new lead compounds with potential therapeutic applications.
In addition to its use in drug discovery, this compound has also found applications in other areas of chemical biology. For example, it has been used as a key intermediate in the synthesis of fluorescent probes for cellular imaging. The presence of the Fmoc group allows for easy modification with various fluorophores, enabling researchers to create highly specific and sensitive imaging agents.
The synthesis of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methoxypyrrolidine-3-carboxylic acid typically involves several steps, including protection, coupling, and deprotection reactions. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been employed to improve yields and purity. These methods have been optimized to ensure high efficiency and reproducibility, making it feasible to produce large quantities of this compound for both research and industrial applications.
The physical and chemical properties of this compound have been extensively characterized. It is a white crystalline solid with a molecular weight of 457.5 g/mol. The compound is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile (ACN). Its stability under various conditions has been studied, and it has been found to be stable at room temperature when stored under dry conditions.
In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methoxypyrrolidine-3-carboxylic acid (CAS No. 2171706-40-2) is a versatile and important compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an essential building block for the synthesis of bioactive molecules and therapeutic agents. Ongoing research continues to uncover new potential uses for this compound, further highlighting its significance in the field.
2171706-40-2 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methoxypyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)